![molecular formula C16H16ClNO2 B270229 2-(2-chlorophenyl)-N-(4-ethoxyphenyl)acetamide](/img/structure/B270229.png)
2-(2-chlorophenyl)-N-(4-ethoxyphenyl)acetamide
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Overview
Description
2-(2-chlorophenyl)-N-(4-ethoxyphenyl)acetamide, commonly known as CLEN, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. CLEN is a member of the acetamide class of compounds, and its unique chemical structure makes it a valuable tool for investigating various biochemical and physiological processes.
Mechanism of Action
CLEN works by binding to the active site of FAAH, preventing it from breaking down endocannabinoids. This leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors in the body and produce a range of physiological effects.
Biochemical and Physiological Effects
CLEN has been shown to produce a range of biochemical and physiological effects in preclinical studies. These include analgesic effects, anti-inflammatory effects, and anxiolytic effects. CLEN has also been shown to have potential applications in the treatment of various conditions, including chronic pain, anxiety disorders, and inflammation.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using CLEN in scientific research is its selectivity for FAAH. This allows researchers to investigate the role of endocannabinoids in various physiological processes without affecting other pathways. However, CLEN also has limitations, including its relatively low potency and the need for high concentrations to achieve significant effects.
Future Directions
There are several future directions for research on CLEN. One area of interest is the development of more potent and selective FAAH inhibitors, which may have greater therapeutic potential. Another area of interest is the investigation of the role of endocannabinoids in various disease states, including cancer and neurodegenerative disorders. Additionally, further research is needed to determine the long-term safety and efficacy of CLEN and other FAAH inhibitors.
Conclusion
In conclusion, CLEN is a valuable tool for investigating the role of endocannabinoids in various physiological processes. Its selectivity for FAAH makes it a useful compound for scientific research, and its potential applications in the treatment of various conditions make it an area of interest for future research. While there are limitations to its use, CLEN has the potential to provide valuable insights into the role of endocannabinoids in health and disease.
Synthesis Methods
CLEN can be synthesized through a multistep process that involves the reaction of 2-chlorobenzoyl chloride with 4-ethoxyaniline, followed by the addition of acetic anhydride and acetic acid. The resulting product is then purified through recrystallization to obtain pure CLEN.
Scientific Research Applications
CLEN has been extensively studied for its potential applications in scientific research. One of the primary uses of CLEN is as a selective inhibitor of the fatty acid amide hydrolase (FAAH) enzyme. FAAH is responsible for the breakdown of endocannabinoids, which are naturally occurring compounds in the body that play a role in pain sensation, mood regulation, and other physiological processes. By inhibiting FAAH, CLEN can increase the levels of endocannabinoids in the body, which may have therapeutic potential for various conditions, including pain, anxiety, and inflammation.
properties
Molecular Formula |
C16H16ClNO2 |
---|---|
Molecular Weight |
289.75 g/mol |
IUPAC Name |
2-(2-chlorophenyl)-N-(4-ethoxyphenyl)acetamide |
InChI |
InChI=1S/C16H16ClNO2/c1-2-20-14-9-7-13(8-10-14)18-16(19)11-12-5-3-4-6-15(12)17/h3-10H,2,11H2,1H3,(H,18,19) |
InChI Key |
USXOFNKTIUQDJN-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2Cl |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2Cl |
Origin of Product |
United States |
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